Cas no 319454-87-0 (Benzaldehyde,5-acetyl-2-fluoro-)

Benzaldehyde,5-acetyl-2-fluoro- is a fluorinated aromatic compound featuring both acetyl and aldehyde functional groups. Its molecular structure, incorporating a fluorine substituent at the 2-position and an acetyl group at the 5-position, enhances its reactivity and selectivity in organic synthesis. This compound is particularly valuable in pharmaceutical and agrochemical applications, where its unique electronic properties facilitate the development of complex intermediates. The presence of fluorine improves metabolic stability and bioavailability, making it a useful building block in drug discovery. Its high purity and well-defined structure ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other fine chemical processes.

Benzaldehyde,5-acetyl-2-fluoro- structure

319454-87-0 structure

Product Name:Benzaldehyde,5-acetyl-2-fluoro-

CAS No:319454-87-0

MF:C₉H₇FO₂

MW:166.149086236954

CID:301256

PubChem ID:18668945

Update Time:2025-05-22

Benzaldehyde,5-acetyl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde,5-acetyl-2-fluoro-
- 5-Acetyl-2-fluorobenzaldehyde
- SCHEMBL1591300
- ZMJLHRTZAMOCHQ-UHFFFAOYSA-N
- DTXSID70595418
- 2-fluoro-5-acetylbenzaldehyde
- 319454-87-0
- Benzaldehyde, 5-acetyl-2-fluoro- (9CI)
- Inchi： 1S/C9H7FO2/c1-6(12)7-2-3-9(10)8(4-7)5-11/h2-5H,1H3
- InChI Key： ZMJLHRTZAMOCHQ-UHFFFAOYSA-N
- SMILES： FC1C=CC(C(C)=O)=CC=1C=O

Computed Properties

Exact Mass: 166.04301
Monoisotopic Mass: 166.04300762g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

Benzaldehyde,5-acetyl-2-fluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR00CJ24-250mg	Benzaldehyde, 5-acetyl-2-fluoro- (9CI)	319454-87-0	95%	250mg	$691.00	2025-02-12
Aaron	AR00CJ24-500mg	Benzaldehyde, 5-acetyl-2-fluoro- (9CI)	319454-87-0	95%	500mg	$786.00	2025-02-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1937394-250mg	5-Acetyl-2-fluorobenzaldehyde	319454-87-0	98%	250mg	￥17035.00	2024-08-02
abcr	AB608738-250mg	5-Acetyl-2-fluorobenzaldehyde; .	319454-87-0		250mg	€543.90	2024-07-19
abcr	AB608738-500mg	5-Acetyl-2-fluorobenzaldehyde; .	319454-87-0		500mg	€754.30	2024-07-19
abcr	AB608738-1g	5-Acetyl-2-fluorobenzaldehyde; .	319454-87-0		1g	€1033.70	2024-07-19